Cas no 933731-37-4 ((2,4-Dimethylpyrimidin-5-yl)acetic acid)

• Product Name: (2,4-Dimethylpyrimidin-5-yl)acetic acid
• CAS No: 933731-37-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2191696
• Update Time: 2023-08-07

(2,4-Dimethylpyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethyl-pyrimidin-5-yl)-acetic acid
• (2,4-dimethylpyrimidin-5-yl)acetic acid
• (2,4-Dimethylpyrimidin-5-yl)acetic acid

• Inchi： 1S/C8H10N2O2/c1-5-7(3-8(11)12)4-9-6(2)10-5/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： MQQUBNIXCTYABQ-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 63.1